molecular formula C7H10N2OS B8780807 4-Ethoxy-2-(methylsulfanyl)pyrimidine CAS No. 49844-89-5

4-Ethoxy-2-(methylsulfanyl)pyrimidine

Cat. No.: B8780807
CAS No.: 49844-89-5
M. Wt: 170.23 g/mol
InChI Key: UWJMDCWYJQHBKH-UHFFFAOYSA-N
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Description

4-Ethoxy-2-(methylsulfanyl)pyrimidine is a useful research compound. Its molecular formula is C7H10N2OS and its molecular weight is 170.23 g/mol. The purity is usually 95%.
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Properties

CAS No.

49844-89-5

Molecular Formula

C7H10N2OS

Molecular Weight

170.23 g/mol

IUPAC Name

4-ethoxy-2-methylsulfanylpyrimidine

InChI

InChI=1S/C7H10N2OS/c1-3-10-6-4-5-8-7(9-6)11-2/h4-5H,3H2,1-2H3

InChI Key

UWJMDCWYJQHBKH-UHFFFAOYSA-N

Canonical SMILES

CCOC1=NC(=NC=C1)SC

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

4-Chloro-2-(methylthio)pyrimidine (3.0 g) was dissolved in ethanol (30 mL), sodium ethoxide (2.54 g) was added, and the mixture was stirred at 60° C. for 10 hr. The reaction mixture was cooled, and the solvent was concentrated under reduced pressure. Water was added, and the mixture was extracted with diethyl ether. The organic layer was washed with saturated brine and dried over anhydrous sodium sulfate. The solvent was evaporated under reduced pressure to give the title compound (3.0 g) as a slightly yellow oil.
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